Cas no 1804469-32-6 (4-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine
• CAS No: 1804469-32-6
• MF: C₇H₇F₃N₂O₂
• MW: 208.137892007828
• CID: 4931380
• Update Time: 2025-05-27

4-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3N2O2/c8-7(9,10)14-6-1-4(2-11)5(13)3-12-6/h1,3,13H,2,11H2
• InChI Key： WGUSLOUBIMASNS-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=CN=1)O)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 1.4
• Topological Polar Surface Area: 68.4

Additional information on 4-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1804469-32-6)

4-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1804469-32-6) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and aminomethyl functional groups, is increasingly studied for its potential applications in drug discovery and material science. Its molecular structure, C8H7F3N2O2, offers a versatile scaffold for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical in the development of bioactive molecules. Researchers are particularly interested in 4-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine for its potential role in designing novel enzyme inhibitors and receptor modulators. Its hydroxy and aminomethyl groups provide reactive sites for conjugation, enabling the creation of targeted therapeutics.

The compound's CAS No. 1804469-32-6 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis methods, physicochemical properties, and safety data. For instance, questions like "How to synthesize 4-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine?" or "What are the applications of trifluoromethoxy pyridines in medicinal chemistry?" are common in search engines. Addressing these queries, this article highlights the compound's solubility, stability, and compatibility with various reaction conditions.

From an industrial perspective, 4-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine is explored for its utility in crop protection formulations. The trifluoromethoxy group is known to enhance the bioactivity of agrochemicals, making this compound a candidate for developing next-generation pesticides and herbicides. Its environmental impact and degradation pathways are also under investigation to ensure sustainable use.

In the context of AI-driven drug discovery, this compound is often included in virtual screening libraries due to its favorable drug-like properties. Computational chemists leverage its structural features to predict binding affinities with biological targets, accelerating the identification of lead compounds. The integration of machine learning and molecular docking tools has further amplified its significance in modern research.

To summarize, 4-(Aminomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1804469-32-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical profile and reactivity make it a subject of ongoing research, aligning with current trends in green chemistry and precision medicine. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing global challenges in health and agriculture.